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Compound of Interest

Compound Name: 2-Chloro-5-nitroaniline

Cat. No.: B146338 Get Quote

Essential Safety and Handling Guide for 2-Chloro-5-
nitroaniline
This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) requirements, and operational and disposal plans for handling 2-Chloro-5-nitroaniline.

It is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical and Physical Properties

Property Value Source

Appearance Solid [1]

Color Brown [1]

Melting Point/Freezing Point 133°C (lit.) [1]

Boiling Point 110°C (lit.) [1]

Molecular Formula C6H5ClN2O2 [2]

Hazard Identification and Classification
2-Chloro-5-nitroaniline is classified as a hazardous substance with the following primary

hazards[2][3][4]:
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Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.

Environmental Hazard: Toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) Requirements
Proper selection and use of PPE are critical to minimize exposure risks. The following table

summarizes the required PPE for handling 2-Chloro-5-nitroaniline.

PPE Category Specification Standards/References

Eye and Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)[3]

[5][6]

Skin Protection

- Fire/flame resistant and

impervious clothing.-

Chemical-resistant gloves.

General laboratory practice[3]

[5][6]

Respiratory Protection

- For routine handling in a well-

ventilated area or fume hood:

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[5]

[6]- In case of inadequate

ventilation or for spill cleanup:

A full-face respirator.[3]- For

firefighting: A self-contained

breathing apparatus (SCBA) is

mandatory.[5]

NIOSH, MSHA, EN 149

Operational Plan: Safe Handling and Storage
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Adherence to the following procedural steps is mandatory when working with 2-Chloro-5-
nitroaniline.

Engineering Controls and Preparation
Ventilation: Always handle 2-Chloro-5-nitroaniline in a well-ventilated area, preferably

within a chemical fume hood[3][6].

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order[7].

Work Area: Cordon off the work area and ensure all necessary PPE is worn correctly before

handling the chemical.

Handling Procedures
Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust[2].

Do not get it in the eyes, on skin, or on clothing[5].

Prevent Dust Formation: Minimize dust generation and accumulation[5][6]. Use dry clean-up

procedures and avoid generating dust during spill cleanup[2].

Personal Hygiene: Do not eat, drink, or smoke in the handling area[2][3]. Wash hands

thoroughly with soap and water after handling[2].

Contaminated Clothing: Remove contaminated clothing immediately and wash it before

reuse[2][3]. Work clothes should be laundered separately[2].

Storage
Container: Keep the container tightly sealed in its original packaging[2][3][4].

Location: Store in a cool, dry, and well-ventilated area[2][3][4].

Incompatible Materials: Store away from strong oxidizing agents, strong acids, strong bases,

acid anhydrides, and acid chlorides[3][5].

Security: Store in a locked-up area[2][3].
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Disposal Plan
Waste containing 2-Chloro-5-nitroaniline must be treated as hazardous waste.

Waste Collection: Collect all waste material (including contaminated PPE, absorbent

materials, and empty containers) in designated, clearly labeled, and sealed hazardous waste

containers[2]. Do not mix this waste with other waste streams[8].

Container Labeling: Label the waste container with "Hazardous Waste" and the full chemical

name: "2-Chloro-5-nitroaniline".

Disposal: Dispose of the contents and container to an authorized hazardous or special waste

collection point in accordance with local, state, and federal regulations[2][3]. Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous

waste[8].
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Caption: Workflow for the safe handling of 2-Chloro-5-nitroaniline.
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Chemical Hazards

Required Personal Protective Equipment

Inhalation Toxicity (Fatal)

Respiratory Protection (e.g., Full-face Respirator)

mitigates

Dermal Toxicity (Fatal)

Chemical Resistant Gloves

mitigates

Impervious Protective Clothing

mitigates

Oral Toxicity (Fatal) Eye Irritation

Tightly Fitting Safety Goggles

mitigates

Aquatic Toxicity

Click to download full resolution via product page

Caption: Relationship between hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146338#personal-protective-equipment-for-handling-
2-chloro-5-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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